N~1~-1,3-benzodioxol-5-yl-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]-N~2~-methylglycinamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(4-methoxy-3-methylphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C18H20N2O6S/c1-12-8-14(5-7-15(12)24-3)27(22,23)20(2)10-18(21)19-13-4-6-16-17(9-13)26-11-25-16/h4-9H,10-11H2,1-3H3,(H,19,21)
• InChI Key: MDINYZBOMMVONG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)CC(=O)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C18H20N2O6S
• Molecular Weight: 392.4 g/mol

Description

N~1~-1,3-benzodioxol-5-yl-N~2~-[(4-methoxy-3-methylphenyl)sulfonyl]-N~2~-methylglycinamide is a useful research compound. Its molecular formula is C18H20N2O6S and its molecular weight is 392.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.10420754 g/mol and the complexity rating of the compound is 622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Drug Development

• Antitumor and Anticancer Applications: Novel benzyl naphthyl sulfoxides/sulfones derived from Rigosertib have shown potent antineoplastic activity against various cancer cell lines, indicating the potential for compounds with similar structures in cancer therapy (Tang et al., 2021).
• Antimicrobial and Antibiotic Research: Sulfamethoxazole and its transformation products have been studied for their behavior in environmental contexts, which may indirectly relate to the understanding of similar compounds' stability and transformation in various conditions (Nödler et al., 2012).

Pharmacological Evaluations

• Analgesic and Anti-Inflammatory Properties: Celecoxib derivatives have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, showcasing the diverse pharmacological interests in sulfonamide derivatives (Küçükgüzel et al., 2013).
• Herbicidal Activities: Triazolinone derivatives incorporating pharmacophores like cyclic imide and phenylurea into their structure have shown promising herbicidal activities, indicating the potential for related compounds in agricultural applications (Luo et al., 2008).

Chemical Synthesis and Characterization

• Synthetic Methods and Chemical Characterization: Studies on the synthesis, characterization, and density functional theory calculations of sulfonyl derivatives highlight the importance of structural and electronic characterization in developing novel compounds for various applications (Sen & Cukurovalı, 2020).